Cas no 1628431-55-9 (tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate
• CAS No: 1628431-55-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5802657
• PubChem ID: 90419037
• Update Time: 2025-06-25

tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate
• SCHEMBL16049766
• 1628431-55-9
• EN300-185942
• tert-butyl 4-hydroxy-4-[(pyridin-3-yl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(19)18-9-6-16(20,7-10-18)11-13-5-4-8-17-12-13/h4-5,8,12,20H,6-7,9-11H2,1-3H3
• InChI Key： LXMFNKGNGWZCBY-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC=CC=2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate (CAS No. 1628431-55-9)

Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate, with the CAS number 1628431-55-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, a hydroxyl group, and a pyridine moiety, which contribute to its unique chemical and biological properties.

The tert-butyl group, a tertiary butyl moiety, is known for its steric hindrance properties. This feature can influence the binding affinity and selectivity of the compound when interacting with biological targets. In drug design, such steric effects are often exploited to optimize the pharmacokinetic profile of a molecule. The presence of the hydroxyl group in the structure suggests potential for hydrogen bonding interactions, which can be crucial for the compound's ability to bind effectively to biological receptors. Additionally, the pyridine ring is a common pharmacophore in many bioactive molecules, contributing to various biological activities.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate fits well into this category, as its structural features suggest potential applications in multiple therapeutic areas. For instance, the combination of the hydroxyl group and the pyridine moiety may enable interactions with both hydrophobic and hydrophilic regions of biological targets, enhancing its binding capabilities.

In the realm of drug discovery, computational methods play a crucial role in predicting the biological activity of compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the potential interactions of Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate with various biological targets. These studies have provided valuable insights into its mechanism of action and have identified potential lead compounds for further optimization. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The synthesis of Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate involves several sophisticated chemical transformations. The introduction of the tert-butyl group requires careful control over reaction conditions to ensure high yield and purity. The hydroxyl group is typically incorporated through nucleophilic addition or oxidation reactions, depending on the synthetic route chosen. The pyridine moiety is often introduced via palladium-catalyzed cross-coupling reactions, which provide a versatile and efficient method for constructing complex organic molecules.

One of the most exciting aspects of Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate is its potential application in treating various diseases. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features suggest potential applications in treating neurological disorders by interacting with neurotransmitter receptors. These findings have prompted further investigation into its pharmacological effects and are paving the way for clinical trials.

The development of novel drug candidates is a complex and iterative process that requires extensive characterization at multiple stages. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required quality standards before it can be advanced to preclinical studies.

In conclusion, Tert-butyl 4-hydroxy-4-(pyridin-3-yl)methylpiperidine-1-carboxylate (CAS No. 1628431-55-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs and improving patient outcomes.